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Cat. No.: B1328782 Get Quote

Technical Support Center: Adenosine 5'-
monophosphate disodium salt (AMP-Na2)
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with

Adenosine 5'-monophosphate disodium salt (AMP-Na2).

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for dissolving Adenosine 5'-monophosphate
disodium salt (AMP-Na2)?

A1: The recommended solvent for dissolving AMP-Na2 is high-purity water. It is readily soluble

in water.[1] Several sources indicate a solubility of at least 10 mg/mL, with some reporting up to

100 mg/mL in water.[2][3] It is also reported to be soluble in aqueous buffers.[1]

Q2: I am having trouble dissolving AMP-Na2 in my buffer. What can I do?

A2: If you are experiencing solubility issues with AMP-Na2 in your buffer, please refer to our

troubleshooting guide below. Common solutions include gentle warming, sonication, and
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adjusting the pH of your buffer. For a step-by-step guide, see the "Troubleshooting Workflow for

Solubility Issues" diagram and the detailed experimental protocols.

Q3: What is the stability of AMP-Na2 solutions?

A3: Aqueous stock solutions of AMP-Na2 are stable for up to 6 months when stored at -20°C.

[4] It is recommended to aliquot the stock solution after preparation to avoid repeated freeze-

thaw cycles.[4] A study on the stability of AMP sodium salt solutions showed that refrigerated

solutions (at 4°C) are stable for at least 25 weeks, while solutions at room temperature can

degrade significantly within 9-14 days.[5][6]

Q4: Can I sterilize my AMP-Na2 solution by autoclaving?

A4: Autoclaving is not recommended as excessive heat can lead to degradation. For cell

culture applications, it is advised to sterilize the solution by filtering it through a 0.22-micron

sterile membrane filter.[3]

Q5: What is the role of AMP in cellular signaling?

A5: Adenosine 5'-monophosphate (AMP) is a crucial signaling molecule that acts as a cellular

energy sensor. It is a key activator of the AMP-activated protein kinase (AMPK), a central

regulator of metabolism. The AMPK pathway is involved in various cellular processes, including

glucose and lipid metabolism, and protein synthesis.[3] For a visual representation, please see

the "AMPK Signaling Pathway" diagram below.

Solubility Data
The following table summarizes the reported solubility of Adenosine 5'-monophosphate
disodium salt in water. While specific quantitative data for PBS, TRIS, and HEPES buffers are

not readily available, solubility is expected to be comparable to that in water.
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Solvent/Buffer Reported Solubility Notes

Water 10 mg/mL -

Water 100 mg/mL[2][3]
Ultrasonic assistance may be

needed.

PBS (pH 7.2) Estimated ~10 mg/mL

Based on the solubility of a

structurally similar compound,

adenosine 3',5'-diphosphate

(sodium salt).

TRIS buffer Soluble

Quantitative data not specified.

Solubility is expected to be

similar to water.

HEPES buffer Soluble

Quantitative data not specified.

Solubility is expected to be

similar to water.

Experimental Protocols
Protocol for Preparation of a 10 mg/mL Stock Solution of
AMP-Na2 in Water
Materials:

Adenosine 5'-monophosphate disodium salt (AMP-Na2) powder

Nuclease-free water

Sterile conical tube or vial

Vortex mixer

(Optional) Water bath sonicator

(Optional) Water bath

Sterile 0.22 µm syringe filter

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.medchemexpress.com/adenosine-5-monophosphate-disodium.html
https://www.himedialabs.com/media/TD/TC084.pdf
https://www.benchchem.com/product/b1328782?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1328782?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Procedure:

Weigh the desired amount of AMP-Na2 powder in a sterile conical tube. For a 10 mg/mL

solution, weigh 10 mg of AMP-Na2 for every 1 mL of water.

Add the appropriate volume of nuclease-free water to the tube.

Vortex the tube for 1-2 minutes to facilitate dissolution.

Visually inspect the solution for any undissolved particles.

If particles remain:

Gentle Warming: Place the tube in a water bath set to 37°C for 5-10 minutes. Vortex

again.

Sonication: Place the tube in a bath sonicator for 5-10 minutes.

Once the AMP-Na2 is fully dissolved, the solution should be clear.

(Optional for sterile applications) Sterilize the solution by passing it through a 0.22 µm

syringe filter into a sterile container.

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the aliquots at -20°C. Stock solutions are stable for up to 6 months.[4]

Protocol for Preparing Working Solutions in Biological
Buffers (PBS, TRIS, HEPES)
Procedure:

Thaw a frozen aliquot of your AMP-Na2 stock solution (e.g., 10 mg/mL in water) at room

temperature.

Calculate the volume of the stock solution needed to achieve the desired final concentration

in your buffer.
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Add the calculated volume of the AMP-Na2 stock solution to the appropriate volume of your

desired buffer (e.g., PBS, TRIS, or HEPES).

Mix thoroughly by vortexing or gentle inversion.

If preparing a solution directly in the buffer without a water stock, follow the protocol for

preparation in water, substituting the buffer for water. Be aware that the buffering capacity

may affect the final pH, so verification of the pH after dissolution is recommended.

Visualizations
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Troubleshooting workflow for AMP-Na2 solubility.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1328782?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1328782?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Upstream Activation

Core Regulation

Downstream Activation (Energy Production) Downstream Inhibition (Energy Consumption)

Increased AMP/ATP Ratio

LKB1

activates

AMPK

phosphorylates and activates

Glycolysis Fatty Acid Oxidation Glucose Uptake Protein Synthesis (mTORC1) Lipid Synthesis (ACC) Gluconeogenesis

Click to download full resolution via product page

Simplified AMPK signaling pathway.
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Key relationships of AMP-Na2 properties and use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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